2-(2-((4,6-Diamino-1,3,5-triazin-2-yl)amino)ethoxy)ethanol
Cat. No. B8742937
M. Wt: 214.23 g/mol
InChI Key: UWCHSXAUFIEWOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06127538
Procedure details
14.5 g (0.1 mol) of 2,4-diamino-6-chloro-1,3,5-triazine and 11.6 g (0.11 mol) of 2-(2'-aminoethoxy)ethanol were added to 60 mL of water and heated to 100° C. while stirring the mixture as a suspension. After continuing the reaction for 2 hours, an aqueous solution of 4.0 g (0.1 mol) of sodium hydroxide in 20 mL of water was dropwise added over 1 hour while maintaining the reaction temperature, and the reaction was continued for further 3 hours at the same temperature. The homogeneous reaction mixture thus obtained was gradually cooled and allowed to stand at room temperature for one night. The crystals precipitated were collected by filtration, washed with a small amount of water, and recrystallized from water to obtain 13.5 g of the intended compound, 2,4-diamino-6-(5-hydroxy-3-oxapentylamino)-1,3,5-triazine as crystals. Yield 62%.
Name
Yield
62%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:7]=[C:6]([NH2:8])[N:5]=[C:4](Cl)[N:3]=1.[NH2:10][CH2:11][CH2:12][O:13][CH2:14][CH2:15][OH:16].[OH-].[Na+]>O>[NH2:1][C:2]1[N:7]=[C:6]([NH2:8])[N:5]=[C:4]([NH:10][CH2:11][CH2:12][O:13][CH2:14][CH2:15][OH:16])[N:3]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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14.5 g
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Type
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reactant
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|
Smiles
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NC1=NC(=NC(=N1)N)Cl
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Name
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|
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Quantity
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11.6 g
|
|
Type
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reactant
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Smiles
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NCCOCCO
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|
Name
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|
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Quantity
|
60 mL
|
|
Type
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solvent
|
|
Smiles
|
O
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Step Two
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Name
|
|
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Quantity
|
4 g
|
|
Type
|
reactant
|
|
Smiles
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[OH-].[Na+]
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|
Name
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|
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Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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while stirring the mixture as a suspension
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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the reaction for 2 hours
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Duration
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2 h
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
while maintaining the reaction temperature
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The homogeneous reaction mixture thus obtained
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
was gradually cooled
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WAIT
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Type
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WAIT
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|
Details
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to stand at room temperature for one night
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crystals precipitated
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
were collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with a small amount of water
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
recrystallized from water
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=NC(=NC(=N1)N)NCCOCCO
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.5 g | |
| YIELD: PERCENTYIELD | 62% | |
| YIELD: CALCULATEDPERCENTYIELD | 63% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
